Cas no 2248364-11-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate
• CAS No: 2248364-11-4
• MF: C₁₆H₁₀ClNO₄S
• MW: 347.772902011871
• CID: 6012652
• PubChem ID: 165727326
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate
• 2248364-11-4
• EN300-6515027

• Inchi： 1S/C16H10ClNO4S/c17-12-7-3-4-8-13(12)23-9-14(19)22-18-15(20)10-5-1-2-6-11(10)16(18)21/h1-8H,9H2
• InChI Key： JJVRURMWRFMUJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 347.0019067g/mol
• Monoisotopic Mass: 347.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate (CAS No. 2248364-11-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate (CAS No. 2248364-11-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic sulfonate derivative has garnered considerable attention due to its structural complexity and potential therapeutic applications. The compound’s unique scaffold, featuring an isoindole core and a sulfanyl-acetate moiety, positions it as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, owing to their diverse biological activities and favorable pharmacokinetic properties. The presence of a 1,3-dioxo group in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the (2-chlorophenyl)sulfanyl substituent introduces a polar moiety that may enhance solubility and binding affinity, making this compound an attractive scaffold for further derivatization.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate have been driven by the need for innovative molecules with improved efficacy and reduced side effects. The compound’s structural features align well with current trends in drug development, particularly in the area of targeted therapies. Its potential applications span across multiple therapeutic domains, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its versatility in molecular design. The isoindole core serves as a versatile platform for structural modifications, allowing chemists to explore a wide range of analogs with tailored biological profiles. The sulfanyl-acetate group, on the other hand, provides a site for further functionalization, enabling the introduction of additional pharmacophores that can enhance target specificity. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate a valuable asset in the quest for novel therapeutics.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to establish the isoindole ring system, followed by sulfonation and esterification to introduce the characteristic functional groups. These synthetic strategies not only demonstrate the compound’s feasibility but also showcase advancements in synthetic methodologies that are essential for producing complex molecules efficiently.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate to various biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are implicated in numerous diseases. Furthermore, preliminary pharmacokinetic assessments suggest that this compound exhibits favorable properties such as good oral bioavailability and metabolic stability.

The potential therapeutic applications of this compound are vast. In oncology research, isoindole derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation. The sulfonate group may also contribute to anti-inflammatory effects by modulating cytokine production and signaling pathways. Additionally, its structural motif is reminiscent of compounds with neuroprotective properties, raising intriguing possibilities for applications in neurodegenerative diseases.

As research progresses, interdisciplinary approaches combining organic synthesis with bioinformatics and medicinal chemistry will be crucial for maximizing the therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-chlorophenyl)sulfanyl]acetate. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical candidates. The compound’s unique structural features offer a rich foundation for innovation, paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[(2-chlorophenyl)sulfanyl]acetate (CAS No. 2248364–11–4) stands as a testament to the power of structural diversity in drug discovery. Its intricate architecture and multifaceted biological potential make it a cornerstone in contemporary pharmaceutical research. As scientists continue to unravel its secrets,this compound promises to contribute significantly to advancements across multiple therapeutic areas, offering hope for novel treatments that improve patient outcomes worldwide.